N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[4-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-4-methoxy-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H27N5O3S/c1-6-23-21-13-16(4)24-22(26-21)25-17-7-9-18(10-8-17)27-31(28,29)20-12-14(2)19(30-5)11-15(20)3/h7-13,27H,6H2,1-5H3,(H2,23,24,25,26)
• InChI Key: CQEAQQVCBPNXOS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3C)OC)C
• Molecular Formula: C22H27N5O3S
• Molecular Weight: 441.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It includes the reactants, catalysts, temperature, pressure, and other factors involved in the synthesis.

Molecular Structure Analysis

This involves the use of spectroscopic techniques like NMR, IR, UV-Vis, and Mass Spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves studying the compound’s solubility, melting point, boiling point, density, refractive index, and other physical and chemical properties.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and other hazards. It includes understanding how to safely handle, store, and dispose of the compound.